Cas no 1805431-65-5 (6-(Difluoromethyl)-4-fluoro-3-hydroxy-2-nitropyridine)

• Product Name: 6-(Difluoromethyl)-4-fluoro-3-hydroxy-2-nitropyridine
• CAS No: 1805431-65-5
• MF: C₆H₃F₃N₂O₃
• MW: 208.094831705093
• CID: 4881231
• Update Time: 2025-11-05

6-(Difluoromethyl)-4-fluoro-3-hydroxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-fluoro-3-hydroxy-2-nitropyridine

• Inchi： 1S/C6H3F3N2O3/c7-2-1-3(5(8)9)10-6(4(2)12)11(13)14/h1,5,12H
• InChI Key： SYKKRVJFSNZFEQ-UHFFFAOYSA-N
• SMILES： FC1C(=C([N+](=O)[O-])N=C(C(F)F)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 2
• Topological Polar Surface Area: 78.9

Additional information on 6-(Difluoromethyl)-4-fluoro-3-hydroxy-2-nitropyridine

Introduction to 6-(Difluoromethyl)-4-fluoro-3-hydroxy-2-nitropyridine (CAS No. 1805431-65-5)

6-(Difluoromethyl)-4-fluoro-3-hydroxy-2-nitropyridine, identified by its CAS number 1805431-65-5, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the pyridine class, which is well-documented for its diverse biological activities and pharmaceutical applications. The structural features of this molecule, particularly the presence of difluoromethyl, fluoro, and hydroxy substituents, as well as the nitro group, contribute to its unique chemical properties and potential therapeutic benefits.

The compound's molecular structure is characterized by a pyridine ring substituted with a nitro group at the 2-position, a hydroxy group at the 3-position, a fluoro atom at the 4-position, and a difluoromethyl group at the 6-position. This specific arrangement of functional groups makes it a valuable scaffold for further chemical modifications and drug development. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug molecules.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have shown that compounds containing nitro and hydroxy groups exhibit potent antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine atoms into the molecular structure can further modulate these properties by improving lipophilicity and reducing metabolic degradation. The combination of these features makes 6-(Difluoromethyl)-4-fluoro-3-hydroxy-2-nitropyridine a promising candidate for further investigation in medicinal chemistry.

Recent research has highlighted the potential of this compound in the development of novel therapeutic agents. For instance, studies have demonstrated its efficacy in inhibiting specific enzymes involved in cancer progression. The nitro group can be reduced to an amine, which can then be further functionalized to create more complex molecules with enhanced biological activity. Additionally, the presence of both hydroxy and fluoro groups provides multiple sites for chemical modification, allowing for the design of derivatives with tailored properties.

The pharmaceutical industry has shown particular interest in compounds that can modulate signaling pathways associated with various diseases. Pyridine derivatives have been extensively studied for their ability to interact with biological targets such as kinases and transcription factors. The structural features of 6-(Difluoromethyl)-4-fluoro-3-hydroxy-2-nitropyridine make it an ideal candidate for such interactions. The difluoromethyl group can improve binding affinity by increasing lipophilicity, while the hydroxy and fluoro groups can engage in hydrogen bonding and other non-covalent interactions with biological targets.

In addition to its potential in drug development, this compound has also been explored for its role in chemical synthesis. The presence of multiple functional groups allows for diverse synthetic pathways, making it a versatile intermediate in organic synthesis. Researchers have utilized this compound to develop new methods for constructing complex pyridine derivatives, which can then be further modified for various applications.

The synthesis of 6-(Difluoromethyl)-4-fluoro-3-hydroxy-2-nitropyridine involves several key steps that highlight its complexity and the expertise required for its production. The introduction of the nitro group at the 2-position is typically achieved through nitration reactions, while the hydroxy group at the 3-position can be incorporated via hydroxylative coupling or other similar methods. The fluoro atom at the 4-position is often introduced through fluorination reactions, which require careful control to ensure high selectivity and yield.

The final step involves introducing the difluoromethyl group at the 6-position. This can be accomplished through various methods, including metal-catalyzed cross-coupling reactions or direct fluorination techniques. Each method has its advantages and challenges, and the choice of method depends on factors such as cost efficiency, reaction conditions, and desired purity.

Ongoing research continues to explore new applications and synthetic routes for this compound. Advances in computational chemistry have enabled researchers to predict the biological activity of different derivatives with greater accuracy, facilitating faster development of novel therapeutic agents. Additionally, improvements in synthetic methodologies have made it possible to produce complex pyridine derivatives on a larger scale, opening up new possibilities for industrial applications.

The future prospects for 6-(Difluoromethyl)-4-fluoro-3-hydroxy-2-nitropyridine are promising given its unique structural features and potential biological activities. As research continues to uncover new applications and synthetic methods, this compound is likely to play an increasingly important role in both academic research and industrial development. Its versatility as a chemical scaffold makes it a valuable tool for medicinal chemists seeking to develop new drugs targeting various diseases.